
Technical Guide: Fmoc-D-HoSer(Bzl)-OH Safety
& Handling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Fmoc-|A-HoSer(Bzl)-OH

CAS No.: 1313054-84-0

Cat. No.: B1450053

Get Quote

Executive Summary & Substance Profile
Fmoc-D-HoSer(Bzl)-OH is a protected non-standard amino acid derivative used to incorporate

D-homoserine into peptide chains. The critical feature of this compound is the Benzyl (Bzl)

ether protection on the side-chain hydroxyl group. Unlike tert-butyl (tBu) or trityl (Trt) groups,

the Benzyl ether is stable to standard Trifluoroacetic Acid (TFA) cleavage. This property

dictates its specific utility: it is intended for sequences where the side chain must remain

protected after resin cleavage, or for synthesis protocols requiring harsh acid (HF/TFMSA) or

catalytic hydrogenation for final deprotection.
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Property Specification

Chemical Name
N-alpha-(9-Fluorenylmethoxycarbonyl)-O-

benzyl-D-homoserine

Common Name Fmoc-D-HoSer(Bzl)-OH

Structure Fmoc-NH-CH(COOH)-CH₂-CH₂-O-Benzyl

Molecular Formula C₂₆H₂₅NO₅

Molecular Weight ~431.5 g/mol

CAS Number

Analog Reference:[1][2][3][4][5][6][7][8][9]

1185841-92-2 (L-isomer); D-isomer is vendor-

specific.

Solubility
Soluble in DMF, NMP, DMSO; Sparingly soluble

in DCM.

Appearance White to off-white powder.

Hazard Identification & Risk Assessment
While specific toxicological data for this derivative may be limited, it shares the hazard profile of

the Fmoc-amino acid class.

GHS Classification ( Inferred):

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

STOT-SE (Respiratory): Category 3 (H335)

Critical Handling Risks:

Inhalation: Fine dust generation during weighing can irritate the respiratory tract.

Contact: Prolonged contact with the solid or solutions in DMF can cause dermatitis.
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Hygroscopicity: Moisture absorption can hydrolyze the Fmoc group over time (slow release

of Fmoc-OH), reducing coupling efficiency.

PPE Decision Matrix

Task Definition

Weighing / Solid Handling

Solubilization (DMF/NMP)

Automated/Manual Synthesis

PPE: Nitrile Gloves, Lab Coat,
Safety Glasses, N95 Mask/Fume Hood

PPE: Double Nitrile Gloves (DMF permeation),
Chemical Splash Goggles, Fume Hood

Click to download full resolution via product page

Figure 1: PPE Selection based on experimental state. Note the requirement for double-gloving

when handling DMF solutions due to rapid permeation.

Storage & Stability
To maintain enantiomeric purity and coupling integrity:

Temperature: Store at +2°C to +8°C (Refrigerated). Long-term storage at -20°C is acceptable

but requires equilibration to room temperature before opening to prevent condensation.

Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

Container: Keep tightly sealed. If the bottle is frequently opened, consider aliquoting into

single-use vials to minimize moisture exposure.

Synthesis Protocol (SPPS)
This section details the specific handling of Fmoc-D-HoSer(Bzl)-OH in solid-phase synthesis.

A. Solubilization
Solvent: DMF (N,N-Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).[8]
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Concentration: Typically 0.2 M to 0.5 M.

Protocol:

Weigh the powder in a static-free boat.

Add DMF. Vortex gently.

Note: If the solution appears cloudy, mild sonication (30 sec) is safe. Do not heat above

40°C to avoid Fmoc cleavage.

B. Coupling Parameters
The steric bulk of the benzyl-protected homoserine side chain is moderate. Standard coupling

times are usually sufficient, but "double coupling" is recommended to ensure high yield.

Activators: HBTU/HOBt, HATU/HOAt, or DIC/Oxyma.

Base: DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine).

Stoichiometry: 3-5 equivalents relative to resin loading.

Time: 45–60 minutes (Single coupling) or 2 x 30 minutes (Double coupling).

C. The "Benzyl Trap": Cleavage & Deprotection Logic
Crucial Technical Insight: The Benzyl (Bzl) ether on the homoserine side chain is NOT removed

by the standard 95% TFA cleavage cocktail used to release the peptide from the resin.

Scenario A: You want the Benzyl group to remain.

Proceed with standard TFA/TIS/H2O cleavage. The peptide will elute with the side chain

as -CH₂-CH₂-O-Bzl.

Scenario B: You want free Homoserine (-OH).

Do NOT use this product if you only have access to TFA. You must use Fmoc-D-

HoSer(tBu)-OH or Fmoc-D-HoSer(Trt)-OH.
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If you must use the Bzl derivative, removal requires Hydrogen Fluoride (HF), TFMSA, or

Hydrogenolysis (H₂/Pd/C) after the peptide is cleaved from the resin.

Peptide-Resin with
Fmoc-D-HoSer(Bzl)

Fmoc Removal (Piperidine)

Final Cleavage (95% TFA)

Resulting Peptide Species

H-D-HoSer(Bzl)-Peptide
(Benzyl group REMAINS)

Standard Protocol

Requires HF, TFMSA,
or H2/Pd

To achieve Outcome 2

H-D-HoSer-Peptide
(Free Hydroxyl)

Click to download full resolution via product page

Figure 2: The chemical fate of the Benzyl ether during standard SPPS workflows. Note that

standard TFA cleavage does not yield the free hydroxyl.

Emergency Procedures
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Incident Protocol

Skin Contact

Wash immediately with soap and copious water

for 15 minutes. Remove contaminated clothing.

If using DMF, do not use alcohol to wash

(enhances skin absorption).

Eye Contact

Rinse cautiously with water for 15 minutes,

lifting eyelids. Remove contact lenses if present.

Seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen.

Spill

Dampen with water to avoid dust. Sweep up into

a chemical waste container. Clean area with

soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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